4-(3-Fluoro-4-methoxybenzoyl)-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one

• IUPAC Name: 4-(3-fluoro-4-methoxybenzoyl)-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one
• InChI: InChI=1S/C18H15F4N3O3/c1-28-14-3-2-11(8-13(14)19)17(27)24-6-7-25(16(26)10-24)12-4-5-23-15(9-12)18(20,21)22/h2-5,8-9H,6-7,10H2,1H3
• InChI Key: HYUABKGIWZYCQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(C(=O)C2)C3=CC(=NC=C3)C(F)(F)F)F
• Molecular Formula: C18H15F4N3O3
• Molecular Weight: 397.3 g/mol

Description

4-(3-Fluoro-4-methoxybenzoyl)-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is also known as TFP, and it belongs to the family of piperazinyl pyridyl compounds. TFP has been studied for its biochemical and physiological effects, mechanism of action, and its potential use in medical research.

Mechanism of Action

TFP exerts its biological effects by binding to specific receptors in the body. It has been shown to bind to the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. TFP has also been shown to bind to the dopamine D2 receptor, which is involved in the regulation of movement, motivation, and reward.
Biochemical and Physiological Effects:
TFP has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of bacteria and fungi. TFP has also been shown to improve cognitive function and reduce anxiety in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using TFP in laboratory experiments include its high potency, specificity, and selectivity. TFP has also been shown to have low toxicity and minimal side effects. However, the limitations of using TFP in laboratory experiments include its high cost and limited availability.

Future Directions

There are several potential future directions for the study of TFP. One area of interest is its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of new analogs of TFP with improved potency and selectivity. Additionally, the use of TFP in combination with other drugs may also be explored to enhance its therapeutic effects.

Synthesis Methods

The synthesis of TFP involves the reaction of 3-fluoro-4-methoxybenzoyl chloride with 2-(trifluoromethyl)pyridine-4-amine in the presence of a base. This reaction results in the formation of TFP, which can be purified by recrystallization.

Scientific Research Applications

TFP has been extensively studied for its potential as a therapeutic agent. It has been shown to have a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. TFP has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.